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Compound of Interest

Compound Name: 2-Hydroxypropyl-beta-cyclodextrin

CAS No.: 94035-02-6

Cat. No.: B2473086 Get Quote

Strategic Overview: Beyond the SDS
While Safety Data Sheets (SDS) classify 2-Hydroxypropyl-beta-cyclodextrin (HP-β-CD) as a

substance of relatively low acute toxicity (Oral LD50 > 2,000 mg/kg in rats) [1, 2], this

classification often leads to complacency in the laboratory.

The Real Hazard: The operational challenge with HP-β-CD is not systemic toxicity, but its

physical behavior. It is a fine, low-density, hydrophilic powder that is highly susceptible to

electrostatic charging.

Inhalation Risk: Static repulsion causes the powder to "fly" and aerosolize easily, creating a

nuisance dust hazard that can irritate the respiratory tract.

Cross-Contamination: The "sticky" static nature of the powder leads to persistent residue on

balances and bench surfaces, posing a risk to assay integrity.

This guide shifts the focus from simple compliance to particulate control, ensuring both

operator safety and data precision.

Risk Assessment & Hierarchy of Controls
Before selecting PPE, you must implement engineering controls. The primary goal is to prevent

the powder from becoming airborne.
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Hierarchy of Controls Workflow
The following logic determines the necessary containment level based on the quantity handled.

Start: Assess Quantity

< 10 grams
(Analytical/Formulation)

> 10 grams
(Bulk/Pilot Scale)

Standard Chemical Fume Hood
(Sash at 18 inches)

Powder Containment Enclosure
(HEPA Filtered)

Mandatory: Ionizing Bar / Anti-static Gun

Proceed to PPE Selection

Click to download full resolution via product page

Figure 1: Decision matrix for engineering controls based on scale of operation.

Personal Protective Equipment (PPE) Matrix
Because HP-β-CD is hydrophilic, it does not easily permeate lipophilic barriers (like skin).

However, its dust persistence requires specific barrier protection.
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Body Area Hazard
Recommended
PPE Specification

Field Insight
(Why?)

Respiratory
Nuisance Dust

Inhalation

N95 (minimum) or

P100 Respirator.

Note: Not required if

working strictly inside

a certified fume hood.

Use N95 if weighing

outside a hood (not

recommended) or

during spill cleanup.

The powder is

hygroscopic; it will

absorb moisture in the

lungs, causing

irritation [3].

Dermal (Hands) Contact / Irritation

Nitrile Gloves

(Minimum 4-6 mil

thickness).

Latex is acceptable

but Nitrile is preferred

for durability. Double-

gloving is

recommended during

bulk transfer to

prevent wrist

exposure.

Ocular Mechanical Irritation

Safety Glasses with

Side Shields.Use

Goggles if handling

>100g.

Fine powder can

bypass standard

glasses if an air

current (static

discharge) scatters

the material.

Body
Particulate

Accumulation

Standard Lab Coat

(Buttoned/Snapped).

Use Tyvek Sleeves for

bulk handling.

HP-β-CD dust clings

to cotton/polyester

blends. Tyvek sleeves

prevent cross-

contamination of other

experiments.
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Operational Protocol: The "Anti-Static" Weighing
Method
Objective: Weigh HP-β-CD accurately without generating a dust cloud. Prerequisite: Calibrated

Balance inside a Fume Hood.

Step-by-Step Procedure
Environmental Prep:

Turn off any localized fans or AC vents directed at the balance.

Critical: If available, use an anti-static gun (ionizer) on the weighing boat and the spatula

before touching the powder. This neutralizes the charge that causes the powder to "jump"

[4].

The Transfer:

Use a stainless steel spatula (plastic spatulas generate static).

Open the stock container slowly to avoid the "puff" of air displacement.

Transfer powder gently. Do not dump; pour or tap the spatula.

Solubilization (The Clumping Risk):

Note: HP-β-CD is highly soluble (>45 g/100mL) but tends to form a "gel layer" on the

outside of clumps that prevents water penetration [5].

Technique: Add the powder to the vortex of the stirring solvent (water/buffer), rather than

dumping solvent onto the powder. This prevents the "gummy ball" formation.

Decontamination:

Wipe the balance area with a wet paper towel (water or 70% ethanol).

Do not dry wipe. Dry wiping generates static and spreads the invisible dust.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2473086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal & Spill Management[1]
Disposal Classification: HP-β-CD is generally not classified as hazardous waste under RCRA

(USA) or equivalent EU regulations [1]. However, in a laboratory setting, it should be treated as

chemical waste to prevent drain clogging and environmental accumulation.

Spill Response Logic: Never dry sweep HP-β-CD. It will aerosolize immediately.
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Spill Detected

State of Material?

Dry Powder Solution (Aqueous)

DO NOT SWEEP

Absorb with pads/vermiculiteCover with wet paper towels
(Water or Ethanol)

Place in Sealed Waste Bag

Wipe surface with water
(Remove sticky residue)

Click to download full resolution via product page

Figure 2: Protocol for safe spill remediation, prioritizing dust suppression.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2473086?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2473086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
MilliporeSigma. (2025). Safety Data Sheet: (2-Hydroxypropyl)-β-cyclodextrin. Retrieved from

Gould, S., & Scott, R. C. (2005). 2-Hydroxypropyl-beta-cyclodextrin (HP-beta-CD): A

toxicology review. Food and Chemical Toxicology, 43(10), 1451-1459. Retrieved from

Cayman Chemical. (2025). Safety Data Sheet: 2-Hydroxypropyl-β-cyclodextrin. Retrieved

from

University of Wisconsin-Madison. (n.d.). Weighing Hazardous Powders in the Laboratory.

Environment, Health & Safety Guide. Retrieved from

CycloLab. (2024).[1] Technical Data Sheet: Handling and Storage of Cyclodextrins.

Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cyclolab.hu [cyclolab.hu]

To cite this document: BenchChem. [Operational Safety & Handling Guide: 2-Hydroxypropyl-
beta-cyclodextrin (HP-β-CD)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2473086#personal-protective-equipment-for-
handling-2-hydroxypropyl-beta-cyclodextrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2473086?utm_src=pdf-body
https://cyclolab.hu/hu/portlet/downloads/download?oid=106
https://www.benchchem.com/product/b2473086?utm_src=pdf-custom-synthesis
https://cyclolab.hu/hu/portlet/downloads/download?oid=106
https://www.benchchem.com/product/b2473086#personal-protective-equipment-for-handling-2-hydroxypropyl-beta-cyclodextrin
https://www.benchchem.com/product/b2473086#personal-protective-equipment-for-handling-2-hydroxypropyl-beta-cyclodextrin
https://www.benchchem.com/product/b2473086#personal-protective-equipment-for-handling-2-hydroxypropyl-beta-cyclodextrin
https://www.benchchem.com/product/b2473086#personal-protective-equipment-for-handling-2-hydroxypropyl-beta-cyclodextrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2473086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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